1-(4-Chlorobenzyl)-3-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]urea
• InChI: InChI=1S/C19H17ClFN3OS/c1-12-17(26-18(24-12)15-4-2-3-5-16(15)21)11-23-19(25)22-10-13-6-8-14(20)9-7-13/h2-9H,10-11H2,1H3,(H2,22,23,25)
• InChI Key: BGEOGMVBQYRMKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2F)CNC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClFN3OS
• Molecular Weight: 389.9 g/mol

Description

1-(4-Chlorobenzyl)-3-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a thiazole derivative that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

• Metabolism and Excretion in Humans : The metabolism and excretion patterns of compounds structurally similar to 1-(4-Chlorobenzyl)-3-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)urea have been studied in humans. For instance, [(3R)-4-(4-Chlorobenzyl)-7-fluoro-5-(methylsulfonyl)-1,2,3,4-tetrahydrocyclopentaindol-3-yl]acetic acid (MK-0524) is metabolized primarily via the formation of an acyl glucuronic acid conjugate, followed by excretion mainly through feces, and partially through urine. The parent compound was found to be the primary circulating component in plasma (Karanam et al., 2007). Similar metabolic pathways might be involved in the metabolism of 1-(4-Chlorobenzyl)-3-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)urea, although specific studies would be required to confirm this.

• Role in Sleep Modulation : Some derivatives, like 8-chloro-6-(2-fluorophenyl)-1-methyl-4H-imidazo[1,5-a][1,4]benzodiazepine (midazolam), have been studied for their effects on sleep parameters in normal subjects, showing modifications in sleep onset latency, sleep duration, and sleep quality, suggesting potential applications in sleep disorder treatments (Krieger, Mangin, & Kurtz, 1983).

• Potential for Pesticide Exposure Biomonitoring : Studies have investigated the potential of metabolites of structurally related compounds as biomarkers for pesticide exposure. For instance, urinary metabolites and hemoglobin adducts of 3-chloro-4-fluoroaniline have been proposed as reliable biomarkers for biological monitoring of exposure to this pesticide over longer periods, indicating the potential for similar metabolites of 1-(4-Chlorobenzyl)-3-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)urea to serve in exposure assessment and monitoring (Boogaard, Beulink, & van Sittert, 1994).